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Introduction
Aniline, a seemingly simple aromatic amine, stands as a cornerstone of modern organic

chemistry. Its discovery in the early 19th century and the subsequent development of its

substituted derivatives ignited a revolution in synthetic chemistry, leading to the birth of the

synthetic dye industry and laying the groundwork for modern medicinal chemistry. This

technical guide provides an in-depth exploration of the discovery and history of substituted

anilines, detailing the pivotal experiments, the evolution of synthetic methodologies, and the

quantitative data that marked the dawn of a new era in chemical synthesis.

The Dawn of Aniline: From Indigo to Industrial
Production
The story of aniline is one of multiple independent discoveries, a testament to the burgeoning

field of organic chemistry in the 19th century.

1826: Otto Unverdorben - Through the destructive distillation of indigo, Unverdorben first

isolated a substance he named "Crystallin."[1]

1834: Friedlieb Runge - While experimenting with coal tar, a byproduct of the burgeoning gas

lighting industry, Runge isolated a substance that produced a blue color with chloride of lime,
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which he called "kyanol."[1]

1840: Carl Julius Fritzsche - Treating indigo with caustic potash yielded an oil he named

"aniline," derived from the Sanskrit word for the indigo plant.[1]

1842: Nikolay Zinin - In a pivotal breakthrough, Zinin demonstrated the reduction of

nitrobenzene to a base he called "benzidam" using ammonium sulfide. This marked the first

synthesis of aniline from a readily available benzene derivative.[2][3][4]

1843: August Wilhelm von Hofmann - The eminent chemist August Wilhelm von Hofmann

conducted a systematic study and proved that Crystallin, kyanol, and benzidam were, in fact,

the same compound: aniline.[1]

The initial methods for producing aniline were inefficient and yielded small quantities. The true

industrial potential of aniline was unlocked by Antoine Béchamp in 1854.

The Béchamp Reduction: A Catalyst for Industry
Béchamp discovered that nitrobenzene could be efficiently reduced to aniline using iron filings

and an acid, typically acetic or hydrochloric acid.[5][6][7] This method, known as the Béchamp

reduction, was significantly more economical and scalable than previous methods, paving the

way for the mass production of aniline.[8] The reaction proceeds through the in-situ generation

of ferrous salts which act as the reducing agent.

The Accidental Discovery that Sparked an Industry:
Mauveine
In 1856, a student of Hofmann's, the eighteen-year-old William Henry Perkin, made a

serendipitous discovery that would change the world. While attempting to synthesize the anti-

malarial drug quinine by oxidizing impure aniline, he produced a black precipitate.[9] Upon

further investigation, he found that this precipitate contained a brilliant purple dye, which he

named "mauveine." This was the first synthetic organic dye.

Perkin's discovery, and his subsequent commercialization of mauveine, launched the synthetic

dye industry. The demand for aniline skyrocketed, and the Béchamp reduction became the

cornerstone of this new industrial enterprise.
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The Expansion of the Aniline Palette: The Dawn of
Substituted Anilines
The success of mauveine spurred chemists to explore the reactivity of aniline and to create a

vast array of new dyes. This exploration led to the development of methods for introducing

substituents onto the aniline ring, giving rise to the field of substituted anilines.

Diazotization and the Sandmeyer Reaction: A Gateway
to Diverse Functionalities
In 1858, Peter Griess discovered the diazotization of aniline, a reaction that converts the amino

group into a highly versatile diazonium salt (-N₂⁺).[10][11][12][13][14] This discovery was of

monumental importance, as the diazonium group could be readily replaced by a wide variety of

substituents.

In 1884, Traugott Sandmeyer found that the displacement of the diazonium group could be

efficiently catalyzed by copper(I) salts.[15][16] This reaction, now known as the Sandmeyer

reaction, provided a reliable method for introducing halides (-Cl, -Br) and the cyano group (-CN)

onto the aromatic ring.

Early Syntheses of Key Substituted Anilines
The development of synthetic methodologies led to the preparation of a range of substituted

anilines, each with unique properties and applications.

Toluidines (Methylanilines): The isomers of toluidine (o-, m-, and p-toluidine) were important

intermediates in the synthesis of dyes. The typical 19th-century synthesis involved the

nitration of toluene to form a mixture of nitrotoluenes, followed by reduction using methods

like the Béchamp reduction.[17][18][19]

Chloroanilines: The synthesis of chloroanilines was generally achieved by the nitration of

chlorobenzene followed by reduction of the resulting nitrochlorobenzene isomers.[20]

From Dyes to Drugs: The Medicinal Chemistry of
Substituted Anilines
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The late 19th century saw the application of aniline derivatives extend beyond the realm of

dyes into the nascent field of medicinal chemistry.

Acetanilide: Introduced in 1886, acetanilide was one of the first synthetic analgesics and

antipyretics. It was prepared by the acetylation of aniline. However, its use was later curtailed

due to its toxicity.

Sulfonamides: The discovery of the antibacterial properties of Prontosil, a sulfonamide dye,

in the 1930s ushered in the era of sulfa drugs. These drugs are derivatives of sulfanilamide,

a substituted aniline.

Experimental Protocols from the 19th Century
The following are representative experimental procedures from the 19th century, illustrating the

techniques and apparatus of the era.

Zinin's Reduction of Nitrobenzene (Conceptual
Reconstruction based on 1842 report)
Nikolay Zinin's 1842 publication described the conversion of nitrobenzene to "benzidam"

(aniline) using ammonium sulfide. While the original paper lacks the detailed experimental

section of modern publications, the procedure can be conceptually reconstructed as follows:

Preparation of Ammonium Sulfide: Hydrogen sulfide gas was bubbled through a solution of

aqueous ammonia.

Reaction: Nitrobenzene was mixed with an alcoholic solution of the prepared ammonium

sulfide. The mixture was likely heated or allowed to react over an extended period.

Workup: The reaction mixture was then subjected to distillation to separate the product from

the solvent and inorganic byproducts. The resulting "benzidam" was a colorless, oily liquid.

Béchamp Reduction of Nitrobenzene (A Representative
Procedure)
A typical laboratory-scale Béchamp reduction in the late 19th century would have been

performed as follows:
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Apparatus: A round-bottomed flask fitted with a reflux condenser was used.

Reaction: Nitrobenzene and iron filings were placed in the flask. A small amount of

hydrochloric acid or acetic acid was added to initiate the reaction. The mixture was then

heated to reflux.

Workup: After the reaction was complete, the mixture was made alkaline with sodium

hydroxide to precipitate iron hydroxides. The aniline was then separated by steam distillation.

[21] The distillate, a milky emulsion of aniline and water, was collected.

Purification: The aniline was separated from the aqueous layer and further purified by

fractional distillation.[22][23][24][25]

Purification of Aniline in the 19th Century
Early chemists employed several methods to purify aniline, which is prone to air oxidation and

discoloration.[26]

Steam Distillation: This was a common method to separate aniline from non-volatile

impurities and inorganic salts.[21]

Crystallization of Salts: Aniline was often converted to its hydrochloride or oxalate salt, which

could be purified by recrystallization from water or ethanol. The pure aniline was then

regenerated by treatment with a base.[27]

Distillation under Reduced Pressure: To avoid decomposition at its high atmospheric boiling

point, aniline was sometimes distilled under reduced pressure.[27]

Data Presentation
The following tables summarize key physical constants for aniline and some of its early

substituted derivatives as they were known in the 19th and early 20th centuries. It is important

to note that these values may differ slightly from modern, more precise measurements due to

the limitations of the analytical techniques of the time.
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Compound Formula
Molecular
Weight
(approx.)

Melting Point
(°C)

Boiling Point
(°C)

Aniline C₆H₅NH₂ 93 -6 184

o-Toluidine CH₃C₆H₄NH₂ 107 -23 200

m-Toluidine CH₃C₆H₄NH₂ 107 -30 203

p-Toluidine CH₃C₆H₄NH₂ 107 44 200

Acetanilide C₆H₅NHCOCH₃ 135 114 304

Data compiled from various historical and modern chemical literature.
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Caption: A timeline of the key discoveries in the history of aniline.
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The Zinin Reduction: From Nitrobenzene to Aniline
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Caption: The Zinin reduction of nitrobenzene to aniline.
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Caption: The Sandmeyer reaction pathway from aniline.

Conclusion
The discovery and development of substituted anilines represent a pivotal chapter in the history

of chemistry. From their origins in the distillates of natural products and industrial waste to their

role as the building blocks of vibrant dyes and life-saving medicines, the journey of anilines is a

compelling narrative of scientific inquiry, accidental discovery, and industrial innovation. The

foundational synthetic methods developed in the 19th century, such as the Béchamp reduction

and the Sandmeyer reaction, remain fundamental concepts in organic chemistry and continue

to inform the development of new synthetic strategies. This rich history underscores the

profound impact that a single class of molecules can have on science, technology, and society.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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